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Compound of Interest |

Ethyl 4-chloro-8-fluoroquinoline-3-
Compound Name:

carboxylate
CAS No.: 56824-90-9
Cat. No.: B1586498

Get Quote

Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate belongs to the quinolone class of

compounds, a scaffold renowned for its "privileged" status in drug discovery, most notably as
the core of many fluoroquinolone antibiotics.[1][2] However, the utility of this specific molecule
extends beyond anti-infectives. Its true value lies in its role as a versatile synthetic
intermediate. The presence of a chloro group at the 4-position provides a reactive handle for
nucleophilic substitution, while the fluoro and ethyl carboxylate moieties offer opportunities for
further derivatization. This strategic combination of functional groups makes it a valuable
precursor for synthesizing complex molecules, including modulators for novel biological targets.
[3][4] This guide will dissect its fundamental properties, synthesis, and analytical validation,
providing a robust framework for its effective use in research and development.

Core Physicochemical & Structural Properties

The foundational step in utilizing any chemical compound is a thorough understanding of its
intrinsic properties. Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate is a white to off-white
solid under standard conditions.[3] Its key identifiers and calculated properties are summarized
below. The molecular weight, determined by the sum of the atomic weights of its constituent
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atoms (C12HoCIFNO2), is a critical parameter for all stoichiometric calculations in synthesis and

analysis.

Property Value Source
Molecular Weight 253.66 g/mol [31[5]
Molecular Formula C12HoCIFNO2 [31[5][6]
CAS Number 56824-90-9 [3][5]
Appearance White to off-white solid [3]
Boiling Point (Predicted) 332.1+37.0°C [3]
Density (Predicted) 1.354 + 0.06 g/cm?3 [3]

pKa (Predicted) -1.27 £0.41 [3]

Synthesis Pathway and Mechanistic Rationale

The most common and efficient synthesis of Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate
involves the chlorination of its 4-hydroxy (or 4-oxo tautomer) precursor, Ethyl 8-fluoro-4-
hydroxyquinoline-3-carboxylate.[5][7]

Reaction: Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate — Ethyl 4-chloro-8-
fluoroquinoline-3-carboxylate

Reagent: Phosphorus(V) oxychloride (POCIs, also known as trichlorophosphate)[5]

Expertise & Causality: The choice of POCIs is deliberate and mechanistically sound. The 4-
hydroxyquinoline exists in tautomeric equilibrium with its 4-quinolone form. The lone pair of
electrons on the oxygen atom of the carbonyl group attacks the electrophilic phosphorus atom
of POCIs. This is followed by the elimination of HCI and the formation of a dichlorophosphoryl
intermediate. The chloride ion, now a good nucleophile, attacks the C4 position in an addition-
elimination sequence, displacing the dichlorophosphate group and yielding the final 4-chloro
product. This reaction is a standard and highly effective method for converting cyclic amides or
vinylogous acids into their corresponding chloro derivatives.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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